Cas no 1292310-49-6 (TBK1/IKKε-IN-2)

TBK1/IKKε-IN-2 structure
TBK1/IKKε-IN-2 structure
Product Name:TBK1/IKKε-IN-2
CAS No:1292310-49-6
MF:C26H27N5O3
MW:457.5243
MDL:MFCD28167836
CID:2109054
PubChem ID:51049969
Update Time:2025-09-24

TBK1/IKKε-IN-2 Chemical and Physical Properties

Names and Identifiers

    • IKK epsilon-?IN-?1
    • Ikk epsilon-in-1
    • IKKε-IN-1
    • IKK
    • A-IN-1
    • IKKepsilon-IN-1
    • TBK1/IKKepsilon-IN-2
    • 5-(2-((4-Morpholinophenyl)amino)pyrimidin-4-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)benzonitrile
    • 5-(2-{[4-(morpholin-4-yl)phenyl]amino}pyrimidin-4-yl)-2-(oxan-4-yloxy)benzonitrile
    • AOB6849
    • BWABTWGSXHTHCG-UHFFFAOYSA-N
    • BCP10993
    • IKK(epsilon)-IN-1 (IKKE-IN-1)
    • B4825
    • 5-[2-[(4-morpholinophenyl)amino]py
    • TBK1/IKKε-IN-2
    • IKK(epsilon)-IN-1, IKKE-IN-1
    • AKOS027255907
    • MDK10496
    • 5-[2-(4-morpholinoanilino)pyrimidin-4-yl]-2-tetrahydropyran-4-yloxy-benzonitrile
    • CS-3449
    • A-IN-2
    • TBK1/IKK??IN-2
    • EX-A657
    • 1292310-49-6
    • HY-12453
    • Z1219048851
    • 5-[2-[(4-morpholinophenyl)amino]pyrimidin-4-yl]-2-tetrahydropyran-4-yloxy-benzonitrile
    • J-690120
    • S0425
    • N-[(4,6-Dimethyl-2-oxo-1,2-dihydro-3-pyridinyl)methyl]-1-isopropyl-3-methyl-6-[6-(4-methyl-1-piperazinyl)-3-pyridinyl]-1H-indole-4-c arboxamide
    • TBK1/IKKe-IN-2
    • SCHEMBL1667556
    • IKKe-IN-1
    • DA-33563
    • 5-[2-(4-morpholin-4-ylanilino)pyrimidin-4-yl]-2-(oxan-4-yloxy)benzonitrile
    • TBK1/IKK
    • AS-56791
    • NCGC00390629-01
    • MFCD28167836
    • MDL: MFCD28167836
    • Inchi: 1S/C26H27N5O3/c27-18-20-17-19(1-6-25(20)34-23-8-13-32-14-9-23)24-7-10-28-26(30-24)29-21-2-4-22(5-3-21)31-11-15-33-16-12-31/h1-7,10,17,23H,8-9,11-16H2,(H,28,29,30)
    • InChI Key: BWABTWGSXHTHCG-UHFFFAOYSA-N
    • SMILES: O1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])OC1C([H])=C([H])C(C2C([H])=C([H])N=C(N=2)N([H])C2C([H])=C([H])C(=C([H])C=2[H])N2C([H])([H])C([H])([H])OC([H])([H])C2([H])[H])=C([H])C=1C#N

Computed Properties

  • Exact Mass: 457.21138974g/mol
  • Monoisotopic Mass: 457.21138974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 667
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.5
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (1.9E-3 g/L) (25 ºC),

TBK1/IKKε-IN-2 Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

TBK1/IKKε-IN-2 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
DC Chemicals
DC7802-100 mg
IKK(epsilon)-IN-1 (IKKE-IN-1)
1292310-49-6 >98%
100mg
$400.0 2022-02-28
DC Chemicals
DC7802-250 mg
IKK(epsilon)-IN-1 (IKKE-IN-1)
1292310-49-6 >98%
250mg
$700.0 2022-02-28
DC Chemicals
DC7802-1 g
IKK(epsilon)-IN-1 (IKKE-IN-1)
1292310-49-6 >98%
1g
$1400.0 2022-02-28
MedChemExpress
HY-12453-10mM*1mLinDMSO
TBK1/IKKε-IN-2
1292310-49-6 98.70%
10mM*1mLinDMSO
¥3523 2022-05-18
MedChemExpress
HY-12453-2mg
TBK1/IKKε-IN-2
1292310-49-6 98.09%
2mg
¥2000 2023-08-31
MedChemExpress
HY-12453-5mg
TBK1/IKKε-IN-2
1292310-49-6 98.09%
5mg
¥2500 2024-04-20
MedChemExpress
HY-12453-10mg
TBK1/IKKε-IN-2
1292310-49-6 98.09%
10mg
¥3900 2024-04-20
MedChemExpress
HY-12453-50mg
TBK1/IKKε-IN-2
1292310-49-6 98.09%
50mg
¥8400 2024-04-20
MedChemExpress
HY-12453-100mg
TBK1/IKKε-IN-2
1292310-49-6 98.70%
100mg
¥21000 2021-07-08
S e l l e c k ZHONG GUO
S0425-5mg
TBK1/IKKε-IN-2
1292310-49-6 98.65%
5mg
¥ 3565.83 2023-11-02

Additional information on TBK1/IKKε-IN-2

Comprehensive Overview of TBK1/IKKε-IN-2 (CAS No. 1292310-49-6): Mechanism, Applications, and Research Insights

TBK1/IKKε-IN-2 (CAS No. 1292310-49-6) is a potent and selective small-molecule inhibitor targeting the TANK-binding kinase 1 (TBK1) and inhibitor of nuclear factor kappa-B kinase epsilon (IKKε). These kinases play pivotal roles in innate immunity, inflammation, and cellular stress responses. As researchers increasingly explore the therapeutic potential of kinase inhibitors, TBK1/IKKε-IN-2 has emerged as a key tool compound for studying immune regulation and oncology pathways.

The growing interest in TBK1/IKKε-IN-2 aligns with broader trends in drug discovery, where modulating immune-related kinases is a hotspot for treating autoimmune diseases, viral infections, and cancer. Searches for terms like "TBK1 inhibitor mechanism," "IKKε signaling pathway," and "CAS 1292310-49-6 supplier" reflect its relevance in both academic and pharmaceutical research. This compound’s ability to disrupt interferon regulatory factor (IRF) activation and NF-κB signaling makes it invaluable for probing disease mechanisms.

Structurally, TBK1/IKKε-IN-2 features a optimized pharmacophore that ensures high selectivity over other kinases, reducing off-target effects—a critical factor highlighted in recent publications. Its IC50 values for TBK1 and IKKε are in the low nanomolar range, underscoring its potency. Researchers frequently inquire about "TBK1/IKKε-IN-2 solubility" or "stability under assay conditions," which are addressed by its DMSO solubility and robust performance in cell-based assays.

In cancer research, TBK1/IKKε-IN-2 is studied for its role in tumor microenvironment modulation, particularly in triple-negative breast cancer (TNBC) and pancreatic ductal adenocarcinoma (PDAC). The compound’s impact on PD-L1 expression and immune evasion mechanisms has sparked discussions about combining it with checkpoint inhibitors—a trending topic in immunotherapy forums.

From a technical standpoint, TBK1/IKKε-IN-2 is typically supplied as a lyophilized powder with ≥98% purity, stored at -20°C to ensure longevity. Common queries like "how to reconstitute TBK1/IKKε-IN-2" or "in vivo pharmacokinetics" are answered by its compatibility with saline buffers and documented half-life in preclinical models.

Beyond oncology, this inhibitor is leveraged in virology studies, especially for viruses exploiting TBK1-dependent interferon responses, such as SARS-CoV-2 and herpesviruses. The COVID-19 pandemic intensified scrutiny of host-directed therapies, placing TBK1/IKKε-IN-2 in the spotlight for its potential to mitigate cytokine storms.

In summary, TBK1/IKKε-IN-2 (CAS No. 1292310-49-6) represents a versatile research reagent with cross-disciplinary applications. Its well-characterized profile, combined with rising interest in kinase-targeted therapies, ensures its continued prominence in scientific literature and drug development pipelines.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent